molecular formula C8H5F3N2S2 B8502985 Thiazolo[4,5-b]pyridine,2-[(2,2,2-trifluoroethyl)thio]-

Thiazolo[4,5-b]pyridine,2-[(2,2,2-trifluoroethyl)thio]-

Cat. No.: B8502985
M. Wt: 250.3 g/mol
InChI Key: HZCINGNUWAEXKL-UHFFFAOYSA-N
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Description

Thiazolo[4,5-b]pyridine,2-[(2,2,2-trifluoroethyl)thio]- is a useful research compound. Its molecular formula is C8H5F3N2S2 and its molecular weight is 250.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H5F3N2S2

Molecular Weight

250.3 g/mol

IUPAC Name

2-(2,2,2-trifluoroethylsulfanyl)-[1,3]thiazolo[4,5-b]pyridine

InChI

InChI=1S/C8H5F3N2S2/c9-8(10,11)4-14-7-13-6-5(15-7)2-1-3-12-6/h1-3H,4H2

InChI Key

HZCINGNUWAEXKL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)N=C(S2)SCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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A mixture of sodium hydride (60% suspension in oil, 0.72 g, 0.03 mol) in N,N-dimethylformamide is cooled to 0° C., treated dropwise with a solution of thiazolo[4,5-b]pyridine-2-thiol (5.0 g, 30 mmol) in N,N-dimethylformamide, stirred for 30 minutes, treated with a solution of 2,2,2-trifluoroethyl p-toluenesulfonate (3.81 g, 15 mmol) in N,N-dimethylformamide, heated to and stirred at 110° C. for 6 hours, and poured into an ice/water mixture. The resultant aqueous mixture is extracted with diethyl ether. The organic extract is washed with water, dried over anhydrous sodium sulfate, and concentrated in vacuo to obtain a residue. Column chromatography of the residue using an ethyl acetate/hexanes solution gives the title product as a light yellow liquid (2.91 g, 39% yield).
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